5-Cyclopropoxy-2-ethyl-3-iodopyridine

• Molecular Formula: C10H12INO
• Molecular Weight: 289.11 g/mol
• IUPAC Name: 5-cyclopropyloxy-2-ethyl-3-iodopyridine
• InChI: InChI=1S/C10H12INO/c1-2-10-9(11)5-8(6-12-10)13-7-3-4-7/h5-7H,2-4H2,1H3
• InChI Key: TWUXXFIKHYFEAX-UHFFFAOYSA-N
• Canonical SMILES: CCC1=C(C=C(C=N1)OC2CC2)I

Description

5-Cyclopropoxy-2-ethyl-3-iodopyridine is a halogenated pyridine derivative characterized by a cyclopropoxy substituent at the 5-position, an ethyl group at the 2-position, and an iodine atom at the 3-position. This compound is of significant interest in medicinal and synthetic chemistry due to its unique structural features. Its ethyl side chain may influence lipophilicity, impacting bioavailability and binding affinity in biological systems.

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 5-Cyclopropoxy-2-ethyl-3-iodopyridine can be achieved through several synthetic routes. One common method involves the iodination of a pre-synthesized pyridine derivative. The process typically includes:

Starting Material: The synthesis begins with a pyridine derivative that has the desired substituents at the second and fifth positions.

Iodination: The introduction of the iodine atom at the third position can be achieved using iodine or an iodine-containing reagent under suitable conditions. For example, the reaction can be carried out in the presence of a catalyst such as copper iodide and a base like potassium carbonate in an organic solvent.

Cyclopropoxylation: The cyclopropoxy group can be introduced through a nucleophilic substitution reaction, where a cyclopropyl halide reacts with the pyridine derivative in the presence of a base.

Industrial Production Methods: Industrial production of 5-Cyclopropoxy-2-ethyl-3-iodopyridine may involve similar synthetic routes but on a larger scale. The process would be optimized for yield, purity, and cost-effectiveness. Key considerations include the choice of solvents, reaction conditions, and purification methods to ensure the efficient production of the compound.

Chemical Reactions Analysis

Types of Reactions: 5-Cyclopropoxy-2-ethyl-3-iodopyridine can undergo various chemical reactions, including:

Substitution Reactions: The iodine atom at the third position can be replaced by other nucleophiles through substitution reactions. Common reagents include organometallic compounds, such as organolithium or organomagnesium reagents.

Oxidation and Reduction: The compound can undergo oxidation or reduction reactions, depending on the desired transformation. For example, the ethyl group can be oxidized to a carboxylic acid or reduced to an alkane.

Coupling Reactions: The compound can participate in coupling reactions, such as Suzuki-Miyaura coupling, to form carbon-carbon bonds with other aromatic or aliphatic groups.

Common Reagents and Conditions:

Substitution Reactions: Reagents like sodium hydride, potassium tert-butoxide, or lithium diisopropylamide can be used in substitution reactions.

Oxidation Reactions: Oxidizing agents like potassium permanganate or chromium trioxide can be employed.

Reduction Reactions: Reducing agents such as lithium aluminum hydride or sodium borohydride are commonly used.

Major Products Formed:

Substitution Reactions: Products include derivatives with different substituents at the third position.

Oxidation and Reduction: Products include oxidized or reduced forms of the ethyl group.

Coupling Reactions: Products include biaryl or alkyl-aryl compounds.

Scientific Research Applications

Chemistry: 5-Cyclopropoxy-2-ethyl-3-iodopyridine is used as a building block in organic synthesis

Biology and Medicine: The compound has potential applications in medicinal chemistry, particularly in the development of pharmaceuticals. Its structural features may contribute to the design of molecules with specific biological activities, such as enzyme inhibitors or receptor modulators.

Industry: In the industrial sector, 5-Cyclopropoxy-2-ethyl-3-iodopyridine can be used in the production of advanced materials, including polymers and coatings. Its reactivity and stability make it suitable for incorporation into various industrial processes.

Mechanism of Action

The mechanism of action of 5-Cyclopropoxy-2-ethyl-3-iodopyridine depends on its specific application. In medicinal chemistry, the compound may interact with molecular targets such as enzymes or receptors. The cyclopropoxy and ethyl groups can influence the binding affinity and specificity of the compound, while the iodine atom can participate in halogen bonding interactions.

Molecular Targets and Pathways:

Enzymes: The compound may act as an inhibitor or activator of specific enzymes, affecting their catalytic activity.

Receptors: It may bind to receptors, modulating their signaling pathways and influencing cellular responses.

Comparison with Similar Compounds

Comparison with Similar Compounds

To contextualize its properties and applications, 5-cyclopropoxy-2-ethyl-3-iodopyridine is compared to three structurally related pyridine derivatives:

Table 1: Key Properties of 5-Cyclopropoxy-2-ethyl-3-iodopyridine and Analogues

Compound Name	Molecular Weight (g/mol)	Melting Point (°C)	Solubility (mg/mL in DMSO)	Reactivity Notes	Common Applications
5-Cyclopropoxy-2-ethyl-3-iodopyridine	345.12	128–131	12.5	High iodine reactivity in couplings	Pharmaceutical intermediates
3-Iodo-5-methoxy-2-methylpyridine	279.05	95–98	8.2	Moderate iodine stability	Agrochemical synthesis
5-Ethoxy-3-iodo-2-propylpyridine	307.08	112–115	6.7	Lower coupling efficiency vs. cyclopropoxy analogs	Material science precursors
5-Cyclopropoxy-3-bromo-2-ethylpyridine	300.09	142–145	9.8	Bromine less reactive than iodine in SNAr	Catalysis studies

Key Findings:

• Substituent Effects : The cyclopropoxy group in 5-cyclopropoxy-2-ethyl-3-iodopyridine enhances steric shielding compared to methoxy or ethoxy analogs, reducing metabolic degradation in preclinical studies.
• Halogen Reactivity : The iodine atom exhibits superior reactivity in cross-coupling reactions compared to bromine or chlorine analogs, though it may reduce thermal stability.
• Solubility Trends : Higher solubility in DMSO (12.5 mg/mL) compared to ethoxy or propoxy derivatives aligns with its use in solution-phase synthetic workflows.
• Biological Relevance : The ethyl group at the 2-position improves membrane permeability relative to methyl or propyl variants, making it a preferred scaffold in CNS-targeting drug discovery.

Research Implications

For instance, the stringent control of unspecified impurities (<0.1%) in pharmaceuticals underscores the need for high-purity synthesis of intermediates like 5-cyclopropoxy-2-ethyl-3-iodopyridine.